![molecular formula C8H13N3 B1400942 (Propan-2-yl)[(pyrimidin-5-yl)methyl]amine CAS No. 1100954-25-3](/img/structure/B1400942.png)
(Propan-2-yl)[(pyrimidin-5-yl)methyl]amine
Overview
Description
“(Propan-2-yl)[(pyrimidin-5-yl)methyl]amine” is a chemical compound with the molecular weight of 150.22 . It has been studied for its potential applications in drug design against chronic myelogenous leukemia (CML) .
Molecular Structure Analysis
The molecular structure of “(Propan-2-yl)[(pyrimidin-5-yl)methyl]amine” and similar compounds has been studied using various methods . For example, a study on a related compound showed that the LP (1) N16 to π* (C17-N19) has the highest stabilization energy at 53.86 kcal/mol .
Scientific Research Applications
Anti-fibrotic Activity
Compounds with pyrimidinamine structures have been investigated for their anti-fibrotic activities. For instance, certain derivatives were found to present better anti-fibrotic activities than known drugs, with IC50 values indicating their potency .
Fungicidal Activity
Pyrimidinamine derivatives have also been designed and synthesized based on bioisosterism principles, showing excellent fungicidal activity against various fungi species. This suggests potential agricultural applications for these compounds .
Synthesis of Novel Derivatives
The synthesis of novel pyrimidine-2-thiol, pyrazole, and pyran derivatives starting from related pyridine and thiophene compounds indicates a broad range of chemical synthesis applications for these types of compounds .
Future Directions
The future directions for the study of “(Propan-2-yl)[(pyrimidin-5-yl)methyl]amine” and similar compounds are promising. They continue to attract great interest in the field of organic synthesis due to their various chemical and biological applications . For example, some compounds show potential as novel anti-fibrotic drugs .
Mechanism of Action
Target of Action
Pyrimidinamine derivatives, which this compound is a part of, are known to have a broad range of targets due to their diverse biological activities .
Pharmacokinetics
The compound’s molecular weight (16524) and its physical form (liquid) suggest that it may have good bioavailability .
properties
IUPAC Name |
N-(pyrimidin-5-ylmethyl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-7(2)11-5-8-3-9-6-10-4-8/h3-4,6-7,11H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWXWVIWRCWDGJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CN=CN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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